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Compound of Interest

Compound Name: Obeticholic Acid-d4

Cat. No.: B12423103 Get Quote

IMMEDIATE ACTIONABLE GUIDANCE: Due to the classification of Obeticholic Acid as a

suspected reproductive toxin, all waste materials, including the pure compound, solutions,

contaminated labware, and personal protective equipment (PPE), must be handled and

disposed of as hazardous chemical waste. Adherence to your institution's specific hazardous

waste management protocols is mandatory.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Obeticholic Acid-d4, designed for researchers, scientists, and professionals in

drug development. The following procedures are based on established laboratory safety

standards and a conservative approach to waste management in light of the compound's

potential hazards.

Hazard Profile and Classification
A critical first step in safe handling and disposal is understanding the hazard profile of the

chemical. While specific data for the deuterated form (d4) is not readily available, the parent

compound, Obeticholic Acid, provides the basis for a cautious approach.
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Hazard Classification GHS Information Source

Reproductive Toxicity

Category 2: Suspected of

damaging fertility or the unborn

child (H361)

[1]

Aquatic Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities of it to reach

ground water, water course or

sewage system.

[2]

Experimental Protocols: Standard Disposal
Procedure for Obeticholic Acid-d4
This protocol outlines the essential steps for the collection and disposal of Obeticholic Acid-
d4 waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Obeticholic Acid-d4, including unused or

expired compound, contaminated gloves, bench paper, and disposable labware (e.g.,

pipette tips, weighing boats), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., a polyethylene drum or a

securely sealed bag within a rigid outer container).

Label the container as "Hazardous Waste" and clearly identify the contents, including

"Obeticholic Acid-d4" and an approximate concentration or quantity.

Liquid Waste:
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Collect all liquid waste containing Obeticholic Acid-d4, such as solutions from

experiments, in a dedicated, leak-proof, and shatter-resistant container (e.g., a high-

density polyethylene (HDPE) or glass bottle with a secure screw cap).

Do not mix with other incompatible waste streams.

Label the container as "Hazardous Waste" with the full chemical name "Obeticholic Acid-
d4" and the solvent system used (e.g., "in DMSO").

Sharps Waste:

Any needles, syringes, or other sharps contaminated with Obeticholic Acid-d4 must be

disposed of in a designated sharps container.

The sharps container should also be labeled as containing hazardous chemical waste.

2. Container Management and Storage:

All waste containers must be kept securely closed except when adding waste.

Store waste containers in a designated "Satellite Accumulation Area" (SAA) within the

laboratory, at or near the point of generation.

The SAA should be a secondary containment system (e.g., a tray or bin) to prevent the

spread of material in case of a leak.

Ensure the storage area is away from drains, heat sources, and high-traffic areas.

3. Disposal Request and Pickup:

Once a waste container is full or has been in use for a period defined by your institution

(typically 6-12 months), arrange for its disposal through your institution's Environmental

Health and Safety (EHS) department.

Follow your EHS office's specific procedures for requesting a hazardous waste pickup. This

may involve an online form or a specific tagging system.
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Do not attempt to dispose of Obeticholic Acid-d4 waste through regular trash or by pouring

it down the drain.

4. Decontamination of Reusable Glassware and Equipment:

Reusable glassware and equipment contaminated with Obeticholic Acid-d4 should be

decontaminated.

A common procedure is to triple-rinse the items with a suitable solvent.

The first rinse should be with a solvent known to dissolve Obeticholic Acid-d4. The

subsequent rinses can be with a less hazardous solvent (e.g., ethanol or acetone), followed

by water.

Crucially, all rinsate from the decontamination process must be collected and disposed of as

hazardous liquid waste.

After triple-rinsing, the glassware can typically be washed through standard laboratory

procedures.

5. Spill Management:

In the event of a spill, avoid creating dust from the solid material.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or a

commercial spill kit absorbent).

Carefully sweep or scoop the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

For large spills, evacuate the area and contact your institution's EHS or emergency response

team.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Obeticholic Acid-d4 waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Obeticholic Acid-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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